Cas no 102190-51-2 (5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a)

• Product Name: 5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a
• CAS No: 102190-51-2
• MF: C₆₀H₁₀₀O₁₅Si₂
• MW: 1117.59802246094
• CID: 2084698
• Update Time: 2025-10-30

5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a Chemical and Physical Properties

Names and Identifiers

• 5-O-Demethyl-4'',5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-22,23-dihydro-28-oxo-Avermectin A1a
• CID 131667423
• 5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a

• Inchi： 1S/C60H100O15Si2/c1-21-34(2)50-37(5)27-28-59(73-50)33-42-30-41(72-59)26-25-36(4)49(69-47-31-45(64-15)52(39(7)66-47)70-48-32-46(65-16)53(40(8)67-48)75-77(19,20)58(12,13)14)35(3)23-22-24-43-55(61)71-54-51(74-76(17,18)57(9,10)11)38(6)29-44(56(62)68-42)60(43,54)63/h22-25,29,34-35,37,39-42,44-54,63H,21,26-28,30-33H2,1-20H3/t34-,35-,37-,39-,40-,41+,42+,44-,45-,46-,47-,48-,49-,50+,51+,52-,53-,54+,59+,60+/m0/s1
• InChI Key： QBKLEHASORZTDT-UWKYWXRCSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C(C)=C[C@H]2C(=O)O[C@@H]3C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C4C(=O)O[C@H]1[C@]24O)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@H]([C@H](C)O1)O[Si](C)(C)C(C)(C)C)OC)OC)O[C@]1(C3)CC[C@H](C)[C@@H]([C@@H](C)CC)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 77
• Rotatable Bond Count: 14
• Complexity: 2200
• Topological Polar Surface Area: 165

Additional information on 5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a

Introduction to 5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a and Its Significance in Modern Pharmaceutical Research

The compound with the CAS no. 102190-51-2, known as 5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a, represents a critical derivative in the realm of pharmaceutical chemistry. This compound belongs to the avermectin class, a group of natural products renowned for their potent biological activities, particularly against parasitic infections. The structural complexity and functional modifications of this derivative make it a subject of intense interest in both academic research and industrial applications.

At the core of understanding this compound lies its detailed nomenclature. The prefix "5-O-Demethyl" indicates the removal of a methyl group at the 5-position, a modification that often enhances metabolic stability and bioavailability. The term "4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl" highlights the presence of two bulky dimethylsilyl groups at the 4'' and 5 positions, which are typically employed to protect hydroxyl groups during synthetic processes. Finally, "22,23-dihydro-28-oxo-Avermectin A1a" specifies the core avermectin structure with additional hydroxylation and oxidation patterns. These features collectively contribute to its unique pharmacological profile.

In recent years, derivatives of avermectins have been extensively studied for their potential therapeutic applications beyond traditional antiparasitic uses. The introduction of protective groups such as dimethylsilyl (TBS) at strategic positions in the molecule not only facilitates synthetic manipulations but also enhances chemical stability. This is particularly important in drug development, where stability under various conditions (e.g., storage, biological environments) is paramount. The CAS no. 102190-51-2 identifier ensures precise chemical characterization and traceability, making it an essential reference in scientific literature.

One of the most compelling aspects of this derivative is its role in developing next-generation pharmaceutical agents. Researchers have leveraged its structural framework to explore novel mechanisms of action against a variety of pathogens. For instance, studies have demonstrated that modifications at the 5-position can influence binding affinity to specific biological targets, potentially leading to enhanced efficacy or reduced side effects. The presence of diastereomeric centers introduced by the dimethylsilyl groups further allows for stereochemical control, which is crucial in drug design.

The significance of this compound is further underscored by its applications in synthetic chemistry. The protective groups not only shield reactive hydroxyl moieties but also serve as handles for further functionalization. This flexibility enables chemists to introduce additional modifications at other positions on the avermectin scaffold, paving the way for a diverse array of derivatives with tailored properties. Such synthetic adaptability is a cornerstone of modern drug discovery pipelines.

Recent advancements in analytical techniques have enhanced our ability to study these complex molecules in detail. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography provide high-resolution structural information that aids in understanding how these derivatives interact with biological systems. These insights are invaluable for optimizing drug candidates and predicting their pharmacokinetic behavior.

The broader impact of this research extends beyond individual compounds to the development of novel therapeutic strategies. By modifying natural products like avermectins, scientists can uncover new ways to combat resistant pathogens and address unmet medical needs. The CAS no. 102190-51-2 serves as a benchmark for these studies, ensuring reproducibility and facilitating collaboration across different research groups.

Moreover, the synthesis of such complex derivatives underscores the ingenuity of modern organic chemistry. The multi-step synthetic routes involved require careful planning and execution but ultimately yield molecules with high purity and yield—essential criteria for any viable pharmaceutical candidate. These synthetic achievements not only advance chemical methodology but also contribute to the training of future generations of chemists.

In conclusion,5-O-Demethyl-4'',5-bis-O-(1,1-dimethylethyl)dimethylsilyl-22,23-dihydro-28-oxo-Avermectin A1a exemplifies how structural modifications can unlock new therapeutic possibilities within established natural product families. Its unique features make it a valuable tool for both fundamental research and drug development efforts aimed at addressing global health challenges. As our understanding grows, so too does the potential for harnessing its full pharmacological promise.